1-Allyloxycarbonyl-3-hydroxymethylpyrrolidine

• Molecular Formula: C9H15NO3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: prop-2-enyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C9H15NO3/c1-2-5-13-9(12)10-4-3-8(6-10)7-11/h2,8,11H,1,3-7H2
• InChI Key: HBBBSERXCHPSIT-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)N1CCC(C1)CO

Description

1-Allyloxycarbonyl-3-hydroxymethylpyrrolidine is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-allyloxycarbonyl-3-t-butyldimethylsilyloxymethylpyrrolidine (29.95 g) in a mixture of concentrated hydrochloric acid (15 ml) and methanol (150 ml) was stirred at ambient temperature for one hour. A 28% solution of sodium methoxide in methanol (35 ml) was added to the mixture. Insoluble material was filtered off and the filtrate was concentrated under reduced pressure to give a syrup. The syrup was subjected to a column chromatography on silica gel (400 g) and eluted with ethyl acetate to give 1-allyloxycarbonyl-3-hydroxymethylpyrrolidine (19.01 g).